4-cyano-N-(2-ethyl-6-methylphenyl)benzamide

• IUPAC Name: 4-cyano-N-(2-ethyl-6-methylphenyl)benzamide
• InChI: InChI=1S/C17H16N2O/c1-3-14-6-4-5-12(2)16(14)19-17(20)15-9-7-13(11-18)8-10-15/h4-10H,3H2,1-2H3,(H,19,20)
• InChI Key: JOKGYIGXSBTBLH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=CC=C(C=C2)C#N)C
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol

Description

4-cyano-N-(2-ethyl-6-methylphenyl)benzamide is a chemical compound that belongs to the class of benzamides. This compound has gained attention from researchers due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-cyano-N-(2-ethyl-6-methylphenyl)benzamide involves the inhibition of the protein kinase CK2. This protein kinase is involved in various cellular processes, including cell proliferation and survival. Inhibition of CK2 by 4-cyano-N-(2-ethyl-6-methylphenyl)benzamide leads to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-cyano-N-(2-ethyl-6-methylphenyl)benzamide has several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-cyano-N-(2-ethyl-6-methylphenyl)benzamide in lab experiments is its specificity towards CK2. This compound has been found to be highly selective towards CK2 and does not affect other protein kinases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the use of 4-cyano-N-(2-ethyl-6-methylphenyl)benzamide in scientific research. One direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the investigation of the compound's potential applications in other diseases, such as neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of 4-cyano-N-(2-ethyl-6-methylphenyl)benzamide and its potential side effects.

Synthesis Methods

The synthesis of 4-cyano-N-(2-ethyl-6-methylphenyl)benzamide involves the reaction of 2-ethyl-6-methylaniline with cyanogen bromide in the presence of sodium hydroxide. The resulting product is then reacted with benzoyl chloride to yield 4-cyano-N-(2-ethyl-6-methylphenyl)benzamide. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

4-cyano-N-(2-ethyl-6-methylphenyl)benzamide has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has been found to be effective against various types of cancer, including breast cancer, lung cancer, and colon cancer.